Electrochemical detection of pathogenic bacteria by using a glucose dehydrogenase fused zinc finger protein†

Analytical Methods Pub Date: 2014-05-22 DOI: 10.1039/C4AY00977K

Abstract

We developed an electrochemical detection system for pathogenic bacteria by utilizing a glucose dehydrogenase-fused zinc finger protein (ZF-GDH), which could detect PCR products electrochemically without the need for DNA probe hybridization. Using ZF-GDH, we could specifically detect 10 copies of genomic DNA derived from Escherichia coli O157.

Graphical abstract: Electrochemical detection of pathogenic bacteria by using a glucose dehydrogenase fused zinc finger protein
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